Cas no 34497-10-4 (1(2H)-Isoquinolinone, 2-methyl-3-phenyl-)
34497-10-4 structure
Product Name:1(2H)-Isoquinolinone, 2-methyl-3-phenyl-
CAS No:34497-10-4
MF:C16H13NO
MW:235.280524015427
CID:1463847
PubChem ID:10776125
Update Time:2025-04-20
1(2H)-Isoquinolinone, 2-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 2-methyl-3-phenyl-
- 2-methyl-3-phenyl-1(2H)-isoquinolinone
- SCHEMBL15775852
- 34497-10-4
- 2-methyl-3-phenylisoquinolin-1-one
- 2-Methyl-3-phenylisoquinolin-1(2H)-one
-
- Inchi: 1S/C16H13NO/c1-17-15(12-7-3-2-4-8-12)11-13-9-5-6-10-14(13)16(17)18/h2-11H,1H3
- InChI Key: FOJNZNVNYBKKLX-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C=C(C2C=CC=CC=2)N1C
Computed Properties
- Exact Mass: 235.09979
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1(2H)-Isoquinolinone, 2-methyl-3-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1199292-5g |
1(2H)-ISOQUINOLINONE, 2-METHYL-3-PHENYL |
34497-10-4 | 95% | 5g |
$985 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199292-5g |
1(2H)-ISOQUINOLINONE, 2-METHYL-3-PHENYL |
34497-10-4 | 95% | 5g |
$985 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1199292-5g |
1(2H)-ISOQUINOLINONE, 2-METHYL-3-PHENYL |
34497-10-4 | 95% | 5g |
$985 | 2025-02-22 |
1(2H)-Isoquinolinone, 2-methyl-3-phenyl- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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